Cas no 1607590-84-0 (tert-Butyl N-(3-formylcyclohexyl)carbamate)

• Product Name: tert-Butyl N-(3-formylcyclohexyl)carbamate
• CAS No: 1607590-84-0
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5699632
• PubChem ID: 86717490
• Update Time: 2026-03-11

tert-Butyl N-(3-formylcyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• SY343903
• tert-Butyl(3-formylcyclohexyl)carbamate
• tert-Butyl N-(3-formylcyclohexyl)carbamate
• MFCD32174205
• SY321815
• P20728
• tert-ButylN-(3-formylcyclohexyl)carbamate
• (1S,3S)-3-(Boc-amino)cyclohexanecarbaldehyde
• (1R,3R)-3-(Boc-amino)cyclohexanecarbaldehyde
• HFZOJUONOHDPHP-UHFFFAOYSA-N
• EN300-183869
• 1607590-84-0
• SCHEMBL14941235
• tert-Butyl (3-formylcyclohexyl)carbamate
• MFCD31705218
• Carbamic acid, N-(3-formylcyclohexyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h8-10H,4-7H2,1-3H3,(H,13,15)
• InChI Key： HFZOJUONOHDPHP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCC(C=O)C1)=O

Computed Properties

• Exact Mass: 227.152
• Monoisotopic Mass: 227.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 339.5±31.0 °C(Predicted)
• pka: 12.28±0.40(Predicted)

Additional information on tert-Butyl N-(3-formylcyclohexyl)carbamate

Comprehensive Overview of tert-Butyl N-(3-formylcyclohexyl)carbamate (CAS No. 1607590-84-0)

tert-Butyl N-(3-formylcyclohexyl)carbamate (CAS No. 1607590-84-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyclohexyl ring with a formyl group and a tert-butyl carbamate moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industries increasingly seek this compound due to its role in developing novel bioactive molecules, aligning with the growing demand for sustainable and efficient chemical synthesis methods.

The compound’s significance is underscored by its applications in peptide coupling and protecting group strategies, which are critical in drug discovery. With the rise of AI-driven drug design and green chemistry, tert-Butyl N-(3-formylcyclohexyl)carbamate has gained attention for its compatibility with environmentally friendly protocols. Its CAS No. 1607590-84-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact research areas such as catalysis and bioconjugation.

From a synthetic perspective, the formyl group in this compound offers reactivity for further derivatization, enabling the creation of diverse molecular architectures. This aligns with current trends in fragment-based drug discovery, where modular building blocks are essential. The tert-butyl carbamate (Boc) group, a cornerstone in amine protection, ensures stability during multi-step syntheses, a feature highly valued in medicinal chemistry workflows.

Market analytics reveal that queries like "tert-Butyl N-(3-formylcyclohexyl)carbamate supplier" or "CAS 1607590-84-0 price" have surged, driven by its adoption in high-throughput screening libraries. Additionally, its role in click chemistry applications—a hotspot in biomaterials research—further elevates its profile. Regulatory-compliant synthesis and scalability are also frequently discussed topics, as industries prioritize GMP-grade intermediates for clinical-stage molecules.

In summary, tert-Butyl N-(3-formylcyclohexyl)carbamate (CAS No. 1607590-84-0) bridges fundamental research and industrial innovation. Its adaptability to automated synthesis platforms and alignment with ESG (Environmental, Social, Governance) goals in chemical manufacturing ensure its enduring relevance. As the scientific community explores machine learning-assisted retrosynthesis, this compound’s utility is poised to expand, solidifying its status as a keystone in modern organic chemistry.